Cas no 87802-07-1 (Methyl benzo[d]thiazole-2-carboxylate)

• Product Name: Methyl benzo[d]thiazole-2-carboxylate
• CAS No: 87802-07-1
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 708960
• PubChem ID: 902252
• Update Time: 2025-09-27

Methyl benzo[d]thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl benzo[d]thiazole-2-carboxylate
• 2-Benzothiazolecarboxylic acid, methyl ester
• 2-Benzothiazolecarboxylicacid,methylester(9CI)
• Methyl 1,3-benzothiazole-2-carboxylate
• 2-methoxycarbonylbenzothiazole
• benzothiazol-2-carboxylic acid methyl ester
• benzothiazole-2-carboxylic acid methyl ester
• HMS2378N16
• methyl 2-benzothiazolecarboxylate
• methyl benzothiazole-2-carboxylate
• DTXSID10358569
• D87568
• methyl-1,3-benzothiazole-2-carboxylate
• Methylbenzo[d]thiazole-2-carboxylate
• SMR000114653
• MLS000546692
• CS-0326142
• AKOS006273693
• CHEMBL1530467
• 2-Benzothiazolecarboxylicacid, methyl ester
• 87802-07-1
• SCHEMBL4345364
• AK-249/36686012
• DB-221223

• Inchi： 1S/C9H7NO2S/c1-12-9(11)8-10-6-4-2-3-5-7(6)13-8/h2-5H,1H3
• InChI Key： NGYIWFTZUHRKSF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 193.02000
• Monoisotopic Mass: 193.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43000
• LogP: 2.08290

Additional information on Methyl benzo[d]thiazole-2-carboxylate

Comprehensive Overview of Methyl Benzo[d]thiazole-2-carboxylate (CAS No. 87802-07-1)

The compound Methyl benzo[d]thiazole-2-carboxylate, identified by the CAS registry number 87802-07-1, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The structure of Methyl benzo[d]thiazole-2-carboxylate comprises a benzo[d]thiazole ring system with a methyl ester group attached at the 2-position. This unique structure contributes to its versatile chemical properties and potential applications in various industries.

Recent studies have highlighted the importance of Methyl benzo[d]thiazole-2-carboxylate in the development of advanced materials and pharmaceuticals. Researchers have explored its role as a precursor for synthesizing bioactive compounds, particularly in the field of drug discovery. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and cyclization reactions, makes it a valuable intermediate in organic synthesis.

In terms of synthesis, Methyl benzo[d]thiazole-2-carboxylate can be prepared through a variety of methods, including the reaction of benzothiazole derivatives with carboxylic acids or their equivalents. One notable approach involves the use of transition metal catalysts to facilitate efficient coupling reactions, which has been extensively reported in recent literature. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-end applications.

The application of Methyl benzo[d]thiazole-2-carboxylate extends beyond traditional chemical synthesis. Recent advancements have demonstrated its potential in the development of optoelectronic materials. For instance, studies have shown that derivatives of this compound can exhibit desirable electronic properties, making them candidates for use in organic light-emitting diodes (OLEDs) and other related devices. This emerging application underscores the importance of continued research into its structural and functional properties.

From an environmental perspective, the synthesis and handling of Methyl benzo[d]thiazole-2-carboxylate must adhere to strict safety protocols to minimize ecological impact. Researchers have emphasized the need for sustainable practices in its production, including the use of recyclable solvents and energy-efficient reaction conditions. These efforts align with global initiatives aimed at reducing waste and promoting green chemistry principles.

In conclusion, Methyl benzo[d]thiazole-2-carboxylate (CAS No. 87802-07-1) stands as a pivotal compound in modern organic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications make it a subject of ongoing scientific investigation. As research progresses, new insights into its properties and potential uses are expected to further solidify its role in both academic and industrial settings.